Cas no 1021239-71-3 (1-(3-chloro-4-fluorophenyl)ethyl(2-methylpropyl)amine)

• Product Name: 1-(3-chloro-4-fluorophenyl)ethyl(2-methylpropyl)amine
• CAS No: 1021239-71-3
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• CID: 5166138
• PubChem ID: 43200169
• Update Time: 2026-03-04

1-(3-chloro-4-fluorophenyl)ethyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-chloro-4-fluoro-α-methyl-N-(2-methylpropyl)-
• 1-(3-chloro-4-fluorophenyl)ethyl(2-methylpropyl)amine

• Inchi： 1S/C12H17ClFN/c1-8(2)7-15-9(3)10-4-5-12(14)11(13)6-10/h4-6,8-9,15H,7H2,1-3H3
• InChI Key： PFHMQFCHNUBZTG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(Cl)C=1)(C)NCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-chloro-4-fluorophenyl)ethyl(2-methylpropyl)amine

Introduction to 1-(3-Chloro-4-Fluorophenyl)ethyl(2-Methylpropyl)amine (CAS No. 1021239-71-3)

1-(3-Chloro-4-Fluorophenyl)ethyl(2-methylpropyl)amine, with the CAS number 1021239-71-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its unique molecular structure, which includes a chlorofluorinated phenyl ring and an amine functional group. The combination of these structural features endows the compound with a range of chemical and biological properties that make it a valuable subject of study.

The molecular formula of 1-(3-Chloro-4-Fluorophenyl)ethyl(2-methylpropyl)amine is C₁₂H₁₆ClFN, and its molecular weight is approximately 235.71 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of a substituted phenyl ring with an appropriate amine derivative. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale research and industrial production.

In the realm of pharmaceutical research, 1-(3-Chloro-4-Fluorophenyl)ethyl(2-methylpropyl)amine has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as a modulator of various biological pathways, including those involved in neurotransmission and inflammation. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent activity as an antagonist of specific serotonin receptors, which could have implications for the treatment of mood disorders and anxiety.

Beyond its potential therapeutic applications, 1-(3-Chloro-4-Fluorophenyl)ethyl(2-methylpropyl)amine is also of interest in the field of chemical biology. Researchers have utilized this compound to probe the structure-function relationships of various proteins and enzymes. One notable application is its use as a tool compound to study the binding interactions between small molecules and G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling and are targets for many drugs on the market.

The physical properties of 1-(3-Chloro-4-Fluorophenyl)ethyl(2-methylpropyl)amine, such as its solubility, melting point, and boiling point, are important considerations for both its synthesis and application. This compound is generally soluble in common organic solvents like dichloromethane and ethanol but has limited solubility in water. Its melting point is around 55°C, and it decomposes at higher temperatures, which must be taken into account during handling and storage.

In terms of safety and handling, while 1-(3-Chloro-4-Fluorophenyl)ethyl(2-methylpropyl)amine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation in the laboratory environment.

The environmental impact of 1-(3-Chloro-4-Fluorophenyl)ethyl(2-methylpropyl)amine is another area of ongoing research. While there is currently limited data on its environmental fate and effects, it is essential to conduct thorough environmental risk assessments before widespread use or release into the environment. This includes evaluating its biodegradability, toxicity to aquatic organisms, and potential for bioaccumulation.

In conclusion, 1-(3-Chloro-4-Fluorophenyl)ethyl(2-methylpropyl)amine (CAS No. 1021239-71-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, chemical research, and chemical biology. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and practical uses of this compound will emerge.